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Compound of Interest

Compound Name: Physalin C

Cat. No.: B15570590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Physalin C, a member of the physalin family of steroidal lactones isolated from plants of the

Physalis genus, has emerged as a compound of interest in cancer research. While extensive

research has been conducted on related physalins such as B and F, demonstrating their

cytotoxic effects against various cancer cell lines, including leukemia, specific data on Physalin
C is still expanding. This document provides a comprehensive overview of the current

understanding and potential applications of Physalin C in leukemia research, including

detailed protocols for key experimental assays and a summary of the cytotoxic activities of

related physalins to serve as a reference for future studies.

Data Presentation: Cytotoxicity of Related Physalins
While specific IC50 values for Physalin C against a broad range of leukemia cell lines are not

extensively documented in current literature, the cytotoxic activities of the closely related

Physalin B and Physalin F have been reported. These values provide a valuable reference for

researchers investigating the potential of Physalin C.
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Compound Cell Line Cancer Type IC50 (µM)

Physalin B K562 Erythroleukemia Data not specified[1]

APM1840
Acute T lymphoid

leukemia
Data not specified[1]

HL-60
Acute promyelocytic

leukemia
Data not specified[1]

KG-1
Acute myeloid

leukemia
Data not specified[1]

CTV1
Acute monocytic

leukemia
Data not specified[1]

B cell
Acute B lymphoid

leukemia
Data not specified[1]

Physalin F K562 Erythroleukemia Data not specified[1]

APM1840
Acute T lymphoid

leukemia
Data not specified[1]

HL-60
Acute promyelocytic

leukemia
Data not specified[1]

KG-1
Acute myeloid

leukemia

Stronger activity than

Physalin B[1]

CTV1
Acute monocytic

leukemia
Data not specified[1]

B cell
Acute B lymphoid

leukemia

Stronger activity than

Physalin B[1]

Studies have also reported the cytotoxic activity of 5β,6β-epoxyphysalin C and 5α-chloro-6β-

hydroxyphysalin C against a panel of human cancer cell lines, indicating the potential of

Physalin C derivatives in cancer therapy[2][3].

Signaling Pathways
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Physalins are known to exert their anticancer effects by modulating various signaling pathways

critical for cancer cell survival and proliferation. While the specific pathways targeted by

Physalin C in leukemia are yet to be fully elucidated, research on related physalins suggests

the involvement of the NF-κB and MAPK pathways.

NF-κB Signaling Pathway
The NF-κB pathway is a key regulator of inflammation, immunity, cell survival, and proliferation,

and its constitutive activation is a hallmark of many cancers, including leukemia[4][5]. Physalins

have been shown to inhibit NF-κB activation[6][7]. The proposed mechanism involves the

inhibition of IκBα phosphorylation and degradation, which prevents the nuclear translocation of

the p65/p50 heterodimer and subsequent transcription of pro-survival genes[6].
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Caption: Proposed inhibition of the NF-κB pathway by Physalin C.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade

that regulates cell growth, differentiation, and apoptosis. Constitutive activation of the MAPK

pathway is frequently observed in acute leukemia[8]. Physalin F has been shown to down-

regulate the MAPK signaling pathway in non-small cell lung cancer cells[9]. It is plausible that

Physalin C may exert similar effects in leukemia cells, leading to cell cycle arrest and

apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15570590?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5382109/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10851565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027496/
https://www.researchgate.net/publication/346346670_Anti-inflammatory_action_of_physalin_A_by_blocking_the_activation_of_NF-kB_signaling_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027496/
https://www.benchchem.com/product/b15570590?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570590?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9096686/
https://pubmed.ncbi.nlm.nih.gov/40578965/
https://www.benchchem.com/product/b15570590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factors

Receptor Tyrosine Kinase

RAS

RAF

MEK

ERK

Transcription Factors
(e.g., c-Myc, AP-1) Apoptosis

Physalin C

Inhibits?

Cell Proliferation
& Survival

 

Start

Seed Leukemia Cells
in 96-well Plate

Treat with Physalin C
(various concentrations)

Incubate
(24, 48, or 72h)

Add MTS Reagent

Incubate (1-4h)

Read Absorbance
(490 nm)

Calculate % Viability
& Determine IC50

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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